Cas no 29091-61-0 (4H-1,2,4-Triazole, 4-(2-chlorophenyl)-3,5-diphenyl-)
29091-61-0 structure
Product Name:4H-1,2,4-Triazole, 4-(2-chlorophenyl)-3,5-diphenyl-
CAS No:29091-61-0
MF:C20H14ClN3
MW:331.798263072968
CID:1438033
PubChem ID:24721596
Update Time:2025-04-20
4H-1,2,4-Triazole, 4-(2-chlorophenyl)-3,5-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1,2,4-Triazole, 4-(2-chlorophenyl)-3,5-diphenyl-
- 29091-61-0
- 2,5-Diphenyl-1-(2-chlorophenyl)-1,3,4-triazole
- 4-(2-Chlorophenyl)-3,5-diphenyl-1,2,4-triazole
-
- Inchi: 1S/C20H14ClN3/c21-17-13-7-8-14-18(17)24-19(15-9-3-1-4-10-15)22-23-20(24)16-11-5-2-6-12-16/h1-14H
- InChI Key: YYHLOEGGRPUXCP-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1N1C(C2C=CC=CC=2)=NN=C1C1C=CC=CC=1
Computed Properties
- Exact Mass: 331.08782
- Monoisotopic Mass: 331.0876252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 30.7Ų
Experimental Properties
- PSA: 30.71
4H-1,2,4-Triazole, 4-(2-chlorophenyl)-3,5-diphenyl- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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